Cas no 1448059-30-0 (N-(2-methoxyethyl)-2-oxo-N-[(thiophen-3-yl)methyl]-2,3-dihydro-1,3-benzoxazole-5-sulfonamide)

• Product Name: N-(2-methoxyethyl)-2-oxo-N-[(thiophen-3-yl)methyl]-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• CAS No: 1448059-30-0
• MF: C₁₅H₁₆N₂O₅S₂
• MW: 368.427941322327
• CID: 5760002
• PubChem ID: 71806212
• Update Time: 2025-07-17

N-(2-methoxyethyl)-2-oxo-N-[(thiophen-3-yl)methyl]-2,3-dihydro-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1448059-30-0
• N-(2-methoxyethyl)-2-oxo-N-(thiophen-3-ylmethyl)-2,3-dihydrobenzo[d]oxazole-5-sulfonamide
• F6436-0384
• N-(2-METHOXYETHYL)-2-OXO-N-(THIOPHEN-3-YLMETHYL)-3H-1,3-BENZOXAZOLE-5-SULFONAMIDE
• N-(2-methoxyethyl)-2-oxo-N-[(thiophen-3-yl)methyl]-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• AKOS024558956

• Inchi： 1S/C15H16N2O5S2/c1-21-6-5-17(9-11-4-7-23-10-11)24(19,20)12-2-3-14-13(8-12)16-15(18)22-14/h2-4,7-8,10H,5-6,9H2,1H3,(H,16,18)
• InChI Key： VVIYWRHKHAHUSY-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)NC(=O)O2)(N(CCOC)CC1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 368.05006396g/mol
• Monoisotopic Mass: 368.05006396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on N-(2-methoxyethyl)-2-oxo-N-[(thiophen-3-yl)methyl]-2,3-dihydro-1,3-benzoxazole-5-sulfonamide

Comprehensive Analysis of N-(2-methoxyethyl)-2-oxo-N-[(thiophen-3-yl)methyl]-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS No. 1448059-30-0)

The compound N-(2-methoxyethyl)-2-oxo-N-[(thiophen-3-yl)methyl]-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS No. 1448059-30-0) is a sulfonamide derivative with a unique structural framework combining benzoxazole and thiophene moieties. Its molecular design has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactive properties. The presence of a methoxyethyl group and a thiophen-3-ylmethyl substituent enhances its solubility and binding affinity, making it a promising candidate for drug discovery and material science applications.

Recent studies highlight the growing interest in sulfonamide-based compounds for their versatility in medicinal chemistry. Researchers are particularly focused on their role as enzyme inhibitors, especially in targeting carbonic anhydrases and kinases. The benzoxazole core in this compound is known for its pharmacophore potential, often associated with anti-inflammatory and antimicrobial activities. Meanwhile, the thiophene ring contributes to electron-rich interactions, which are critical in molecular docking studies.

From an industrial perspective, CAS No. 1448059-30-0 is being explored for its applicability in high-performance materials. Its sulfonamide linkage offers thermal stability, while the methoxyethyl side chain improves compatibility with polymeric matrices. This dual functionality aligns with the rising demand for advanced functional materials in sectors like electronics and coatings. Innovations in green chemistry further emphasize the need for such compounds with low environmental impact.

In the context of AI-driven drug design, N-(2-methoxyethyl)-2-oxo-N-[(thiophen-3-yl)methyl]-2,3-dihydro-1,3-benzoxazole-5-sulfonamide has been flagged in computational screenings for its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile. Machine learning models predict favorable oral bioavailability, sparking interest in its development as a small-molecule therapeutic. Questions frequently searched in academic databases include: "How does the thiophene moiety influence sulfonamide reactivity?" and "What are the synthetic routes for CAS 1448059-30-0?"—reflecting the compound's interdisciplinary relevance.

Environmental and regulatory considerations are also pivotal. The OECD Principles of Good Laboratory Practice (GLP) recommend rigorous ecotoxicity testing for sulfonamides, given their persistence in aquatic systems. However, early data on 1448059-30-0 suggest biodegradability under specific conditions, addressing concerns about sustainable chemistry. This aligns with the United Nations Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, N-(2-methoxyethyl)-2-oxo-N-[(thiophen-3-yl)methyl]-2,3-dihydro-1,3-benzoxazole-5-sulfonamide represents a multifaceted compound with untapped potential. Its structural ingenuity bridges pharmaceutical innovation and industrial applications, while its eco-friendly attributes cater to modern regulatory standards. Future research directions may focus on structure-activity relationships (SAR) and large-scale synthesis optimization, ensuring its place in next-generation scientific breakthroughs.